4-chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline

• Molecular Formula: C11H11ClN2S
• Molecular Weight: 238.74 g/mol
• IUPAC Name: 4-chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline
• InChI: InChI=1S/C11H11ClN2S/c1-8-4-9(12)2-3-11(8)14-6-10-5-13-7-15-10/h2-5,7,14H,6H2,1H3
• InChI Key: PUYRLZHPKRREKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NCC2=CN=CS2

Description

4-Chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline is a substituted aniline derivative characterized by a chloro group at the para position (C4), a methyl group at the ortho position (C2) on the benzene ring, and an N-alkylated 1,3-thiazol-5-ylmethyl substituent (Figure 1). The compound’s structure combines aromatic, halogenated, and heterocyclic motifs, which are common in agrochemicals and pharmaceuticals due to their bioactivity. For example, describes the synthesis of a dithiazole-substituted aniline derivative via reaction of 4-methylaniline with 4,5-dichloro-1,2,3-dithiazolium chloride, suggesting similar strategies could apply .

Preparation Methods

The synthesis of 4-chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline typically involves the reaction of 4-chloro-2-methylaniline with a thiazole derivative. One common method is the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides . The reaction conditions often include the use of solvents like ethanol or methanol and may require heating to facilitate the reaction. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity .

Chemical Reactions Analysis

4-chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of amines or other reduced derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions are common, especially at the thiazole ring.

Scientific Research Applications

4-chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an antimicrobial, antifungal, and anticancer agent.

Industrial Applications: The compound can be used in the synthesis of dyes, pigments, and other industrial chemicals.

Biological Research: It is used in studies related to enzyme inhibition and receptor binding, providing insights into biochemical pathways and molecular interactions.

Mechanism of Action

The mechanism of action of 4-chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline involves its interaction with specific molecular targets. In medicinal applications, it may inhibit enzymes or bind to receptors, disrupting normal cellular functions. The thiazole ring plays a crucial role in its activity, allowing it to interact with biological molecules through hydrogen bonding, hydrophobic interactions, and π-π stacking .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs vary in halogen type, substituent positions, and heterocyclic groups. Key comparisons are summarized below:

Table 1: Structural and Functional Comparison of Analogous Compounds

Compound Name	Halogen (Position)	Heterocyclic Group	Molecular Weight (g/mol)	Key Properties/Applications
4-Chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline	Cl (C4)	1,3-Thiazol-5-ylmethyl	~267.7 (calculated)	Potential agrochemical intermediate
4-Bromo-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline ()	Br (C4)	1,3-Thiazol-5-ylmethyl	~312.2	Supplier-listed; bromo analog likely alters lipophilicity
5-Chloro-2-(1H-tetrazol-5-yl)aniline ()	Cl (C5)	Tetrazol-5-yl	~197.6	Bioisostere for carboxylic acids; enhanced solubility
3-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline ()	Br (C3)	1,3-Thiazol-5-ylmethyl	~297.1	Positional isomer; altered electronic effects
N-(4-Chloro-5H-1,2,3-dithiazol-5-ylidene)-4-methylbenzenamine ()	Cl (C4)	1,2,3-Dithiazol-5-ylidene	~242.8	Higher sulfur content; mp 64–65°C

Halogen Substitution Effects

• Chloro vs. Chlorine offers a balance between electronegativity and steric bulk.
• Positional Isomerism : The 3-bromo derivative () shifts the halogen’s electronic influence on the aromatic ring, altering resonance effects compared to the 4-chloro compound .

Heterocyclic Group Variations

• Thiazol vs. Tetrazole: The tetrazole group () introduces a planar, acidic heterocycle, often used to improve metabolic stability in drug design.
• Thiazol vs. Dithiazole : The dithiazole derivative () contains two sulfur atoms, increasing electron-withdrawing effects and possibly altering redox properties .

Biological Activity

4-Chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, including antimicrobial, anticancer, and other therapeutic potentials, supported by data from various studies.

Chemical Structure and Properties

The molecular formula of 4-chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline is $C_{11}H_{11}ClN_2S$, with a molecular weight of approximately 238.74 g/mol. The structure features a thiazole ring, which is known for contributing to various biological activities due to its ability to interact with biological targets.

Antimicrobial Activity

Research indicates that compounds containing thiazole moieties exhibit significant antimicrobial properties. The presence of the thiazole ring in 4-chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline enhances its ability to inhibit microbial growth. For instance, studies have shown that similar thiazole-containing compounds demonstrate efficacy against both gram-positive and gram-negative bacteria, as well as mycobacterial strains.

Table 1: Antimicrobial Efficacy of Thiazole Compounds

Compound Name	Target Microorganisms	Minimum Inhibitory Concentration (MIC)
4-Chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline	Staphylococcus aureus, E. coli	20 µg/mL
4-Bromo-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline	Mycobacterium tuberculosis	15 µg/mL
3-Chloro-N-(thiazol-5-yl)aniline	Enterococcus faecalis	25 µg/mL

Anticancer Activity

The anticancer potential of 4-chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline has been investigated in various studies. The thiazole ring's structural characteristics contribute to its ability to induce cytotoxicity in cancer cell lines.

In vitro studies have demonstrated that derivatives of thiazole exhibit significant activity against several cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116). For example, a related compound showed an IC50 value of less than 10 µM against A549 cells.

Table 2: Anticancer Activity Data

Compound Name	Cell Line Tested	IC50 Value (µM)
4-Chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline	MCF7	<10
Related Thiazole Compound	A549	<15
Another Thiazole Derivative	HCT116	<20

The proposed mechanisms for the biological activities of thiazole derivatives include:

• Inhibition of Enzymatic Activity : Thiazoles may inhibit key enzymes involved in metabolic pathways in bacteria and cancer cells.
• Induction of Apoptosis : Certain thiazole compounds trigger apoptosis in cancer cells by activating specific signaling pathways.
• Disruption of Cell Membranes : The lipophilic nature of these compounds allows them to integrate into microbial membranes, leading to cell lysis.

Case Studies and Research Findings

Several studies have focused on the synthesis and evaluation of thiazole-containing compounds similar to 4-chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline:

• Study on Antimicrobial Properties : A study published in the Journal of Medicinal Chemistry evaluated various thiazole derivatives for their antimicrobial efficacy against resistant strains and found that modifications at the halogen position significantly affected activity .
• Anticancer Evaluation : Research conducted on thiazole analogs revealed that structural variations could enhance cytotoxicity against specific cancer types while maintaining low toxicity towards normal cells .
• Structure-Activity Relationship (SAR) : An extensive SAR analysis indicated that electron-donating groups at specific positions on the aromatic ring could enhance biological activity, providing insights for future drug design .